Cas no 17580-65-3 (Benzaldehyde, 2-hydroxy-4-nitro-, oxime)

• Product Name: Benzaldehyde, 2-hydroxy-4-nitro-, oxime
• CAS No: 17580-65-3
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 1362591
• Update Time: 2024-08-17

Benzaldehyde, 2-hydroxy-4-nitro-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-4-nitro-, oxime

• Inchi： 1S/C7H6N2O4/c10-7-3-6(9(12)13)2-1-5(7)4-8-11/h1-4,10-11H
• InChI Key： MFYWMTWCSITFQN-UHFFFAOYSA-N
• SMILES： C(=NO)C1=CC=C([N+]([O-])=O)C=C1O

Computed Properties

• Exact Mass: 182.033
• Monoisotopic Mass: 182.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Melting Point: 190-191 °C
• Boiling Point: 350.8±37.0 °C(Predicted)
• pka: 7.76±0.19(Predicted)